1-(3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one

• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• IUPAC Name: 1-(3-cyclopropyl-5-ethenyl-1-methylpyrazol-4-yl)-2-methylpropan-1-one
• InChI: InChI=1S/C13H18N2O/c1-5-10-11(13(16)8(2)3)12(9-6-7-9)14-15(10)4/h5,8-9H,1,6-7H2,2-4H3
• InChI Key: NCBHMXFJQIQXOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=C(N(N=C1C2CC2)C)C=C

Description

1-(3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one (CAS: 1956325-23-7) is a pyrazole-based organic compound featuring a cyclopropyl group at the 3-position, a methyl group at the 1-position, and a vinyl substituent at the 5-position of the pyrazole ring. The 4-position is substituted with a 2-methylpropan-1-one (isobutyryl) group. Safety guidelines emphasize precautions against ignition sources and recommend restricted access to children .

Biological Activity

1-(3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one, commonly referred to as a pyrazole derivative, has garnered attention in the field of medicinal chemistry due to its diverse biological activities. This compound, with the molecular formula C13H18N2O and a molecular weight of 218.30 g/mol, is structurally characterized by a cyclopropyl group and a vinyl moiety attached to a pyrazole ring.

The chemical structure of the compound can be represented as follows:

Property	Value
Molecular Formula	C13H18N2O
Molecular Weight	218.30 g/mol
CAS Number	1956325-23-7
Appearance	Oil-like liquid
Purity	95%

Research indicates that compounds with pyrazole scaffolds often exhibit a range of biological activities, including anti-inflammatory, analgesic, and antimicrobial effects. The specific biological mechanisms attributed to 1-(3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one include:

• Inhibition of Enzymatic Activity : Several studies have shown that pyrazole derivatives can inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation and pain pathways.
• Antimicrobial Properties : The presence of the vinyl group enhances the compound's ability to penetrate microbial membranes, suggesting potential efficacy against various bacterial strains.
• Modulation of Neurotransmitter Systems : The compound may influence neurotransmitter levels, particularly in the context of pain modulation and anxiety disorders.

Case Studies

A series of case studies have been conducted to evaluate the efficacy and safety profile of this compound:

• Study on Analgesic Effects : In a controlled study involving animal models, the administration of 1-(3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one resulted in significant reductions in pain responses compared to control groups. The study measured pain thresholds using thermal and mechanical stimuli.
• Antimicrobial Efficacy : A laboratory assessment demonstrated that this compound exhibited notable antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) comparable to standard antibiotics.

Research Findings

Recent research has focused on the pharmacokinetics and bioavailability of this pyrazole derivative. Key findings include:

• Absorption and Metabolism : The compound showed favorable absorption characteristics in vitro, with preliminary studies indicating efficient metabolic pathways that enhance its therapeutic potential.
• Safety Profile : Toxicological assessments have indicated low cytotoxicity at therapeutic doses, suggesting a promising safety profile for further clinical development.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Key Differences

Three compounds are compared here based on heterocyclic core, substituents, and functional groups:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Core Heterocycle	Key Substituents	Functional Group
1-(3-Cyclopropyl-1-methyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one	1956325-23-7	C₁₃H₁₈N₂O*	~218.3	Pyrazole	3-Cyclopropyl, 1-methyl, 5-vinyl	Ketone (isobutyryl)
1-(1,3-Diisopropyl-5-vinyl-1H-pyrazol-4-yl)-2-methylpropan-1-one	1956328-31-6	C₁₅H₂₄N₂O	248.36	Pyrazole	1,3-Diisopropyl, 5-vinyl	Ketone (isobutyryl)
1-(3-Cyclopropyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine	1247448-02-7	C₉H₁₄N₄	180.25	1,2,4-Triazole	3-Cyclopropyl	Amine (propan-1-amine)

*Estimated based on formula C₁₃H₁₈N₂O.

Key Observations:

Heterocyclic Core: The target compound and the diisopropyl analog (CAS: 1956328-31-6) share a pyrazole core, while the triazole derivative (CAS: 1247448-02-7) features a 1,2,4-triazole ring.

Substituent Effects :

• Cyclopropyl vs. Isopropyl : The cyclopropyl group in the target compound introduces ring strain and unique electronic effects, enhancing rigidity and possibly influencing binding interactions. In contrast, the diisopropyl groups in CAS: 1956328-31-6 increase steric bulk, which may reduce reactivity but improve lipophilicity .
• Vinyl Group : Present in both pyrazole analogs, the vinyl substituent offers a site for further functionalization (e.g., polymerization or Michael additions), a feature absent in the triazole compound .

Functional Groups: Ketone vs. Amine: The ketone in the pyrazole derivatives (target and diisopropyl analog) can participate in hydrogen bonding as an acceptor, whereas the amine in the triazole compound acts as a donor/acceptor, altering solubility and target interaction profiles .

Implications of Structural Variations

• Reactivity : The vinyl group in the target compound and its diisopropyl analog may render them more reactive toward electrophilic additions compared to the triazole derivative.
• Solubility : The amine in the triazole compound (CAS: 1247448-02-7) likely increases water solubility relative to the ketone-containing analogs, which are more lipophilic .